Cas no 1554186-75-2 (3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1554186-75-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5577711
• Update Time: 2025-06-13

3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 1-cyclopentyl-
• 3-(1-Cyclopentyl-1H-pyrazol-4-yl)propanoic Acid
• 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C11H16N2O2/c14-11(15)6-5-9-7-12-13(8-9)10-3-1-2-4-10/h7-8,10H,1-6H2,(H,14,15)
• InChI Key： XGQFGAMJMXZWDG-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(CCC(O)=O)C=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 389.2±17.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Additional information on 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid

Introduction to 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1554186-75-2)

3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1554186-75-2, this molecule represents a unique structural motif combining a cyclopentyl group with a pyrazole ring, linked to a propanoic acid moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, the 1-cyclopentyl substitution on the pyrazole ring enhances its binding affinity to various biological targets, making it an attractive scaffold for medicinal chemists. The propanoic acid component introduces a carboxylic acid functionality, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid as a lead compound for the development of novel therapeutic agents. Studies have demonstrated that the cyclopentyl group can modulate the electronic properties of the pyrazole ring, thereby affecting its interaction with enzymes and receptors. This structural feature has been particularly relevant in the design of inhibitors targeting kinases and other enzyme-driven diseases.

In vitro studies have shown that derivatives of 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid exhibit promising activity against various pathological conditions. For instance, modifications at the propanoic acid moiety have been explored to improve pharmacokinetic profiles, while retaining or enhancing biological efficacy. The cyclopentyl group has been found to enhance oral bioavailability by reducing metabolic clearance, a critical factor in drug development.

The integration of 1-cyclopentyl-1H-pyrazol-4-yl into drug candidates has also been linked to improved binding affinity to protein targets. This is particularly relevant in the context of developing small-molecule inhibitors for protein-protein interactions (PPIs), which are challenging to target with conventional drugs. The pyrazole ring provides a rigid framework that can be fine-tuned to optimize binding interactions with specific residues on the target protein.

Moreover, recent research has explored the synthetic pathways for 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid, aiming to develop efficient and scalable synthetic routes. Advances in transition metal catalysis have enabled the construction of complex molecular architectures with high precision, facilitating access to diverse derivatives for medicinal chemistry investigations. These synthetic methodologies are crucial for accelerating drug discovery programs and bringing novel therapeutics to market.

The pharmacological potential of 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid has also been investigated in preclinical models. Initial studies have suggested that this compound may exhibit anti-proliferative effects in certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor growth and survival. Additionally, its ability to modulate immune responses has been explored, indicating potential applications in immunomodulatory therapies.

As research continues to uncover new biological activities and mechanisms of action, 3-(1-cyclopentyl-1H-pyrazol-4-yl)propanoic acid is poised to become an important tool in pharmaceutical development. Its unique structural features offer opportunities for designing next-generation drugs with improved efficacy and reduced side effects. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.